Cas no 1175560-85-6 (4-(Cyclopropylmethylsulfonyl)phenylboronic acid)

• Product Name: 4-(Cyclopropylmethylsulfonyl)phenylboronic acid
• CAS No: 1175560-85-6
• MF: C₁₀H₁₃BO₄S
• MW: 240.083822011948
• MDL: MFCD12546552
• CID: 827807
• PubChem ID: 46739638
• Update Time: 2025-04-19

4-(Cyclopropylmethylsulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((Cyclopropylmethyl)sulfonyl)phenyl)boronic acid
• (4-((Cyclopropylmethyl)sulfonyl)-phenyl)boronic acid
• 4-(Cyclopropylmethylsulfonyl)phenylboronic acid
• [4-(cyclopropylmethylsulfonyl)phenyl]boronic acid
• (4-((Cyclopropylmethyl)sulfonyl)phenyl)boronicacid
• DZBUTJPNUVQODY-UHFFFAOYSA-N
• DB-108427
• 1175560-85-6
• DTXSID40675231
• [4-(Cyclopropylmethanesulfonyl)phenyl]boronic acid
• MFCD12546552
• (4-cyclopropylmethanesulfonylphenyl)boronic acid
• CS-0175296
• AKOS015840796
• BS-25444

• MDL： MFCD12546552
• Inchi： 1S/C10H13BO4S/c12-11(13)9-3-5-10(6-4-9)16(14,15)7-8-1-2-8/h3-6,8,12-13H,1-2,7H2
• InChI Key： DZBUTJPNUVQODY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(CC1CC1)(=O)=O

Computed Properties

• Exact Mass: 240.06300
• Monoisotopic Mass: 240.0627602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 82.98000
• LogP: 0.63090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds